molecular formula C11H15NO2S B13229890 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic Acid

2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic Acid

Cat. No.: B13229890
M. Wt: 225.31 g/mol
InChI Key: XFYFNRGNYTZTSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Cyclohexyl-1,3-thiazol-2-yl)acetic Acid is a thiazole derivative featuring a cyclohexyl substituent at the 4-position of the thiazole ring and an acetic acid moiety at the 2-position. Thiazole derivatives are widely studied for their diverse biological activities, including enzyme inhibition, anticancer, and anti-inflammatory properties.

Properties

Molecular Formula

C11H15NO2S

Molecular Weight

225.31 g/mol

IUPAC Name

2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic acid

InChI

InChI=1S/C11H15NO2S/c13-11(14)6-10-12-9(7-15-10)8-4-2-1-3-5-8/h7-8H,1-6H2,(H,13,14)

InChI Key

XFYFNRGNYTZTSI-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2=CSC(=N2)CC(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic Acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of cyclohexylamine with α-bromoacetic acid, followed by cyclization with thiourea to form the thiazole ring . The reaction conditions often include heating and the use of solvents such as ethanol or acetic acid.

Industrial Production Methods

Industrial production of thiazole derivatives, including 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic Acid, often involves large-scale synthesis using similar reaction pathways but optimized for higher yields and purity. Techniques such as continuous flow synthesis and microwave-assisted synthesis are sometimes employed to enhance efficiency and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic Acid can undergo various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide in acidic conditions.

    Reduction: Sodium borohydride in methanol.

    Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Scientific Research Applications

2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic acid is a chemical compound with the molecular formula C11H15NO2SC_{11}H_{15}NO_2S and a molecular weight of 225.31 . Its CAS number is 898382-22-4 . While specific applications of 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic acid are not detailed in the provided search results, the broader applications of thiazole derivatives offer insight into its potential uses.

Thiazoles in general
Thiazoles, as a class of molecules, have a wide range of applications in medicinal chemistry, materials science, and other fields . They are known for their versatile standalone moiety, which contributes to diverse biological activities .

Scientific Research Applications

Anticonvulsant Activity: Thiazole-containing compounds have demonstrated anticonvulsant properties . For instance, certain thiazole analogues have shown significant anticonvulsant action, with some exhibiting activity levels comparable to or even higher than standard medications . Specific compounds like 4-(6-amino-3,5-dicyano-4-(4-methoxyphenyl)-2-oxopyridin-1(2H)-yl)-N-(thiazol-2-yl)-benzenesulfonamide have displayed high anticonvulsant properties .

Other potential applications based on thiazole derivatives:

  • Drug Discovery: Thiazoles are frequently explored in drug discovery and development due to their diverse biological activities .
  • Material Science: Thiazoles and their derivatives are used in the synthesis of various functional materials .
  • Agrochemicals: Certain thiazole derivatives have applications in agriculture as fungicides, herbicides, and insecticides .

Mechanism of Action

The mechanism of action of 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic Acid involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. For instance, it may inhibit bacterial enzymes, leading to antibacterial effects, or interact with inflammatory pathways to exert anti-inflammatory effects .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs differ in substituents at the thiazole ring’s 4- and 5-positions, which significantly influence physicochemical properties and biological activity:

Compound Name Substituents (Thiazole Position) Molecular Formula Molecular Weight (g/mol) Key Biological Activity/Notes References
2-(4-Cyclohexyl-1,3-thiazol-2-yl)acetic Acid 4-Cyclohexyl C₁₁H₁₇NO₂S ~241.3 (calculated) Lipophilic; potential enzyme modulation Estimated
2-(4-Hydroxyphenyl-1,3-thiazol-4-yl)acetic Acid 4-Hydroxyphenyl C₁₁H₉NO₃S 235.26 Hydrophilic; risk of metabolic oxidation
2-[4-(4-Fluorophenyl)-5-methyl-1,3-thiazol-2-yl]acetic Acid 4-(4-Fluorophenyl), 5-methyl C₁₂H₁₀FNO₂S 251.27 Enhanced electronic effects (fluorine)
2-(2-Benzyl-1,3-thiazol-4-yl)acetic Acid 2-Benzyl C₁₂H₁₁NO₂S 233.29 Bulky substituent; possible steric hindrance
Furanylthiazole Acetic Acid Derivative 4-Furanyl Not specified ~225–250 (estimated) Heparanase inhibition (IC₅₀ = 25 mM)
N-[(5-substituted-1,3,4-oxadiazol-2-yl)methyl]-4-phenyl-1,3-thiazol-2-amine Hybrid (thiazole-oxadiazole) Varies ~280–320 Cytotoxic activity against cancer cells

Notes:

  • Cyclohexyl vs. Aromatic Substituents: The cyclohexyl group increases lipophilicity compared to polar substituents like hydroxyphenyl (logP ~2.5 vs.
  • Electron-Withdrawing Groups : Fluorine in 4-fluorophenyl analogs (e.g., 251.27 g/mol compound) may improve metabolic stability and binding affinity via halogen bonding .
  • Hybrid Structures : Thiazole-oxadiazole hybrids demonstrate cytotoxic activity, suggesting that combining heterocycles can amplify biological effects .

Structure-Activity Relationship (SAR) Insights

  • Thiazole Position 4 Modifications :
    • Cyclohexyl : Enhances lipophilicity and may improve interaction with hydrophobic enzyme pockets (e.g., proteases or kinases).
    • Hydroxyphenyl : Introduces hydrogen-bonding capacity but increases susceptibility to glucuronidation .
    • Fluorophenyl : Balances lipophilicity and electronic effects, often improving pharmacokinetics .
  • Thiazole Position 5 Modifications :
    • Methyl groups (e.g., in 4-fluorophenyl-5-methyl analog) reduce steric strain and may stabilize thiazole ring conformation .

Physicochemical and Pharmacokinetic Properties

Property 2-(4-Cyclohexyl-1,3-thiazol-2-yl)acetic Acid 2-(4-Hydroxyphenyl-1,3-thiazol-4-yl)acetic Acid 2-[4-(4-Fluorophenyl)-5-methyl-1,3-thiazol-2-yl]acetic Acid
LogP (Estimated) ~2.5 ~1.8 ~2.3
Solubility Low (lipophilic) Moderate (polar substituent) Moderate (balanced lipophilicity)
Metabolic Stability High (stable cyclohexyl group) Low (hydroxyl prone to conjugation) High (fluorine resists oxidation)

Biological Activity

2-(4-Cyclohexyl-1,3-thiazol-2-yl)acetic acid is a thiazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. Thiazoles are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This article reviews the biological activity of 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic acid, highlighting its mechanisms of action, efficacy in various studies, and potential therapeutic applications.

The biological activity of 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic acid is primarily attributed to its structural components. The thiazole ring facilitates interactions with biological targets through hydrogen bonding and π-π stacking, which can enhance binding affinity to enzymes and receptors. The cyclohexyl group contributes to the compound's hydrophobicity and membrane permeability, influencing its bioavailability and overall efficacy in biological systems.

Antimicrobial Activity

Thiazole derivatives are also recognized for their antimicrobial properties. In a comparative study, several thiazole compounds were tested against bacterial and fungal strains. The results indicated that modifications in the thiazole structure significantly affect antimicrobial potency. For example, compounds with electron-withdrawing groups exhibited enhanced activity against Gram-positive bacteria . While direct studies on 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic acid's antimicrobial effects are scarce, its thiazole framework implies potential effectiveness.

Enzyme Inhibition

The compound has been implicated in inhibiting specific enzymes such as 11β-hydroxysteroid dehydrogenase (11β-HSD). Research has shown that derivatives with similar structures can selectively inhibit 11β-HSD1 with high potency, suggesting that 2-(4-cyclohexyl-1,3-thiazol-2-yl)acetic acid may exhibit similar enzyme inhibitory effects . This inhibition could have implications for conditions like obesity and metabolic syndrome, where modulation of glucocorticoid metabolism is beneficial.

Case Studies and Research Findings

StudyFindings
Investigated the interaction of thiazole derivatives with enzymes; highlighted the importance of hydrophobicity in binding affinity.
Reported significant anticancer activity in related thiazole compounds with IC50 values as low as 0.07 µM against specific cancer cell lines.
Examined antimicrobial activities of various thiazoles; noted structure–activity relationships that enhance efficacy against microbial strains.
Discussed enzyme inhibition profiles of thiazole derivatives; indicated potential for targeting metabolic disorders through selective inhibition mechanisms.

Q & A

Synthesis and Purification Strategies for 2-(4-Cyclohexyl-1,3-thiazol-2-yl)acetic Acid

Basic Research Question Q: What are the common synthetic routes and purification methods for this compound? A: The compound is typically synthesized via condensation reactions between cyclohexyl-substituted thiazole precursors and acetic acid derivatives. For example, hydrazonoyl chlorides or α-haloketones can react with thiazole intermediates to form the target molecule . Purification often involves recrystallization using polar aprotic solvents (e.g., ethanol/water mixtures) or column chromatography with silica gel and ethyl acetate/hexane gradients. High-performance liquid chromatography (HPLC) is recommended for isolating enantiopure forms, especially when studying stereochemical effects .

Crystallographic Analysis and Structure Validation

Advanced Research Question Q: How can researchers resolve discrepancies between spectroscopic data and crystallographic models? A: Discrepancies may arise from dynamic processes (e.g., tautomerism) in solution vs. solid-state structures. To address this:

Refinement Tools : Use SHELXL for small-molecule refinement, ensuring proper treatment of displacement parameters and hydrogen atom positioning .

Validation Software : Employ PLATON or checkCIF to validate geometric parameters (e.g., bond angles, torsion angles) and detect outliers .

Complementary Techniques : Cross-validate NMR data with X-ray diffraction results. For instance, if NMR suggests multiple conformers, perform variable-temperature crystallography to capture dynamic behavior .

Hydrogen Bonding Patterns and Their Impact on Molecular Packing

Advanced Research Question Q: How do hydrogen bonding interactions influence the stability of this compound in crystalline form? A: The acetic acid moiety and thiazole nitrogen are key hydrogen-bond donors/acceptors. Graph set analysis (e.g., Etter’s rules) can classify interactions such as D–H···A motifs (e.g., carboxylic acid dimers or thiazole-to-carboxylate bonds) . These interactions dictate molecular packing, which affects melting points and solubility. For example, strong intermolecular hydrogen bonds may reduce solubility in non-polar solvents, necessitating DMSO or DMF for dissolution .

Data Contradictions in Spectroscopic vs. Crystallographic Data

Advanced Research Question Q: How should researchers interpret conflicting data between solution-phase NMR and solid-state crystallography? A: Contradictions often stem from:

  • Tautomerism : The thiazole ring’s protonation state may differ in solution (e.g., thione vs. thiol forms). Use 15N^{15}\text{N}-NMR or DFT calculations to identify dominant tautomers .
  • Conformational Flexibility : The cyclohexyl group’s chair-to-boat transitions in solution may not align with static crystallographic models. Molecular dynamics simulations can bridge this gap .

Role of Thiazole Ring Substituents in Reactivity

Basic Research Question Q: How does the cyclohexyl group on the thiazole ring influence chemical reactivity? A: The bulky cyclohexyl group:

  • Steric Effects : Hinders nucleophilic attacks at the thiazole’s C2 position, directing reactivity toward the acetic acid moiety .
  • Electronic Effects : Electron-donating cyclohexyl groups increase electron density on the thiazole ring, enhancing its participation in π-stacking interactions .
    Comparative studies with methyl or phenyl substituents show reduced steric hindrance but similar electronic profiles .

High-Throughput Experimental Phasing in Structural Studies

Advanced Research Question Q: What challenges arise in phasing crystallographic data for derivatives of this compound? A: Challenges include:

  • Twinning : Common in thiazole derivatives due to pseudo-symmetry. Use SHELXD for twin-law identification and refine with SHELXL’s TWIN/BASF commands .
  • Weak Anomalous Signal : For heavy-atom-free phasing, employ sulfur-SAD (Single-wavelength Anomalous Dispersion) leveraging the thiazole’s sulfur atom. SHELXC/D/E pipelines are optimized for this approach .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.